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Compound of Interest

Compound Name: UR-2922

Cat. No.: B15583485 Get Quote

Proper management and disposal of the chemical compound UR-2922 are critical to ensure

laboratory safety and environmental protection. UR-2922 is classified as a corrosive and toxic

liquid, designated by UN number 2922.[1][2][3][4][5][6] Adherence to strict disposal protocols is

essential to mitigate risks to personnel and the environment. This guide provides a

comprehensive overview of the necessary procedures for the safe handling and disposal of

UR-2922.

Chemical and Physical Hazard Profile
Understanding the properties of UR-2922 is the first step in safe handling and disposal. The

following table summarizes key hazard and property information.
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Property Value Citation(s)

UN Number 2922 [1][5][6]

Proper Shipping Name Corrosive liquids, toxic, n.o.s. [1][2][6]

Hazard Class 8 (Corrosive) [1][2]

Subsidiary Hazard 6.1 (Toxic) [1][2]

Physical State Liquid [1][2]

Appearance Colorless to yellowish [1][4]

Hazards

Causes severe skin burns and

eye damage.[7] Harmful if

swallowed or absorbed

through the skin.[8] Toxic to

aquatic life with long-lasting

effects.[7]

Step-by-Step Disposal Protocol
The disposal of UR-2922 must be conducted in strict accordance with federal, state, and local

environmental regulations.[1][9] The following protocol outlines the general steps for safe

disposal.

1. Personal Protective Equipment (PPE): Before handling UR-2922, ensure appropriate PPE is

worn. This includes:

Eye Protection: Chemical safety goggles or a face shield.[8]

Hand Protection: Chemical-resistant gloves.

Body Protection: A lab coat, apron, or coveralls worn over long-sleeved clothing.[8]

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, a

NIOSH/MSHA approved respirator is required.[1]

2. Waste Collection:
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Designate a specific, compatible, and properly labeled hazardous waste container for UR-
2922 waste.

The container must be in good condition, with no leaks or cracks, and must be kept closed

except when adding waste.[10]

Never mix UR-2922 with other incompatible wastes.[10]

3. Spill Management: In the event of a spill:

Evacuate the immediate area.

Wear appropriate PPE before attempting to clean up.

Absorb the spill with an inert material (e.g., vermiculite, dry sand).

Collect the absorbed material into a designated hazardous waste container.

Clean the spill area with a suitable decontamination solution.

4. Container Disposal:

Empty containers that held UR-2922 are also considered hazardous waste.

For final disposal, containers should be triple-rinsed with an appropriate solvent.[10]

The rinsate from this process is also hazardous and must be collected and disposed of as

UR-2922 waste.[9][10]

After triple-rinsing, the container may be punctured and disposed of in a sanitary landfill or as

directed by local regulations.[9]

5. Final Disposal:

Pesticide wastes are considered acutely hazardous. Improper disposal is a violation of

Federal Law.[8][9]

Do not discharge UR-2922 waste into lakes, streams, ponds, or sewer systems.[9]
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Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and proper disposal of the

collected UR-2922 waste.

Always consult federal, state, or local disposal authorities for approved alternative

procedures.[9]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of UR-
2922.
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Caption: Workflow for the safe disposal of UR-2922.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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